Cas no 1396676-60-0 (1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride)

1-4-(1-Methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride is a chemically synthesized compound featuring a piperazine-piperidine scaffold with a methanesulfonyl and hydroxypropyl substituent. Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. The presence of both sulfonyl and carbonyl moieties may contribute to binding affinity in receptor or enzyme interactions. This compound is suited for medicinal chemistry applications, offering a versatile building block for further derivatization or preclinical studies.
1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride structure
1396676-60-0 structure
Product Name:1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride
CAS No:1396676-60-0
MF:C14H28ClN3O4S
MW:369.907821655273
CID:5919954
PubChem ID:71783265
Update Time:2025-06-09

1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [4-(2-hydroxypropyl)piperazin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone:hydrochloride
    • (4-(2-hydroxypropyl)piperazin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone hydrochloride
    • VU0529723-1
    • 1396676-60-0
    • F6031-1152
    • 1-[4-(1-METHANESULFONYLPIPERIDINE-4-CARBONYL)PIPERAZIN-1-YL]PROPAN-2-OL HYDROCHLORIDE
    • [4-(2-hydroxypropyl)piperazin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone;hydrochloride
    • AKOS026686426
    • 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride
    • Inchi: 1S/C14H27N3O4S.ClH/c1-12(18)11-15-7-9-16(10-8-15)14(19)13-3-5-17(6-4-13)22(2,20)21;/h12-13,18H,3-11H2,1-2H3;1H
    • InChI Key: POVMJOMLBIQDGB-UHFFFAOYSA-N
    • SMILES: [H]Cl.C(N1CCN(CC(O)C)CC1)(C1CCN(S(C)(=O)=O)CC1)=O

Computed Properties

  • Exact Mass: 369.1489053g/mol
  • Monoisotopic Mass: 369.1489053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.5Ų

1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride Pricemore >>

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Additional information on 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride

Introduction to 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride (CAS No. 1396676-60-0)

1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride (CAS No. 1396676-60-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of piperazine and piperidine, two important heterocyclic compounds with a wide range of biological activities. The unique structure of this compound, characterized by the presence of a methanesulfonyl group and a hydroxyl group, makes it an intriguing candidate for various therapeutic applications.

The chemical structure of 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride can be described as follows: it consists of a piperazine ring linked to a piperidine ring through a carbonyl group. The piperidine ring is further substituted with a methanesulfonyl group, while the piperazine ring is attached to a propanol side chain, which is itself substituted with a hydroxyl group. This complex structure confers the compound with specific pharmacological properties that are being explored for their potential therapeutic benefits.

In recent years, the study of 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride has focused on its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with neurotransmitter systems, particularly those involving serotonin and dopamine. Research has shown that this compound can modulate the activity of these neurotransmitters, which are crucial for regulating mood, cognition, and other neurological functions.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride as an antidepressant agent. The researchers found that the compound exhibited significant antidepressant-like effects in animal models, suggesting its potential for treating major depressive disorder (MDD). The mechanism of action appears to involve the modulation of serotonin reuptake and the enhancement of dopaminergic signaling in the brain.

Beyond its potential as an antidepressant, 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties, making it a candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

In addition to its pharmacological properties, the chemical stability and solubility of 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride are important considerations for its development as a therapeutic agent. The compound is relatively stable under standard laboratory conditions and exhibits good solubility in aqueous solutions, which facilitates its use in both in vitro and in vivo studies. However, further optimization may be necessary to enhance its bioavailability and pharmacokinetic properties for clinical applications.

The safety profile of 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride is another critical aspect being investigated. Preclinical studies have shown that the compound has a favorable safety profile at therapeutic doses, with minimal toxicity observed in animal models. However, comprehensive toxicology studies are ongoing to ensure its safety for human use. These studies will provide essential data on potential side effects and long-term safety concerns.

The development pipeline for 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride includes several phases of clinical trials to evaluate its efficacy and safety in human subjects. Phase I trials have already demonstrated promising results, with the compound showing good tolerability and pharmacokinetic properties. Phase II trials are currently underway to further assess its therapeutic potential in specific patient populations.

In conclusion, 1-4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-y lpropan -2 -ol hydrochloride (CAS No. 1396676 -60 -0) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for various therapeutic applications, particularly in the treatment of mood disorders and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use as a novel therapeutic agent.

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